Cas no 1119205-17-2 (Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate
• CAS No: 1119205-17-2
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 2110560
• PubChem ID: 58295653
• Update Time: 2025-06-10

Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate
• Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(17)15-6-4-10(5-7-15)8-11(16)9-14/h10-11,16H,4-9,14H2,1-3H3
• InChI Key： AORMLAHTEUDUOM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(CN)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate (CAS No. 1119205-17-2)

Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate (CAS No. 1119205-17-2) is a versatile piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique combination of functional groups, including a tert-butyl carbamate moiety and a 2-hydroxypropylamine side chain, making it a valuable intermediate for drug discovery and development. Its structural complexity and reactivity have garnered significant attention in the scientific community, particularly in the design of central nervous system (CNS) targeting molecules and enzyme inhibitors.

The growing interest in Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate is reflected in its frequent appearance in synthetic chemistry databases and patent literature. Researchers often search for its synthetic routes, spectroscopic data, and potential applications in medicinal chemistry. Recent trends highlight its relevance in the development of neuroprotective agents and GPCR modulators, aligning with the pharmaceutical industry's focus on neurological disorders and precision medicine.

From a structural-activity relationship (SAR) perspective, the piperidine core of this compound provides a rigid scaffold that can enhance binding affinity to biological targets. The hydroxypropylamine side chain introduces hydrogen-bonding capabilities, while the tert-butyloxycarbonyl (Boc) group offers synthetic flexibility for further derivatization. These features make it a popular choice for constructing fragment-based drug libraries and exploring allosteric modulation strategies.

In analytical chemistry, Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate (CAS No. 1119205-17-2) is characterized by distinct NMR peaks and mass spectrometry patterns, which are frequently documented in research papers. Its chromatographic behavior under various HPLC conditions has been extensively studied to support purity assessment and quality control in manufacturing processes. These analytical protocols are crucial for ensuring batch-to-batch consistency in pharmaceutical intermediates production.

The compound's stability profile under different pH conditions and temperature ranges is another area of practical importance. Recent studies have investigated its degradation pathways to optimize storage conditions and shelf life. Such data is particularly valuable for researchers working on long-term stability studies of potential drug candidates containing this structural motif.

From a commercial perspective, Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate has seen growing demand in the contract research organization (CRO) market. Its applications span across multiple therapeutic areas, including neurodegenerative disease research and pain management studies. The compound's versatility as a chiral building block also makes it attractive for asymmetric synthesis projects in academic and industrial laboratories.

Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for this compound. Researchers are exploring catalytic methods and solvent-free conditions to prepare Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate with improved atom economy and reduced environmental impact. These developments align with the pharmaceutical industry's push toward sustainable manufacturing practices.

The compound's role in structure-based drug design continues to evolve with the integration of computational chemistry tools. Molecular docking studies utilizing Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate as a template have provided insights into protein-ligand interactions and binding site optimization. These computational approaches, combined with experimental data, accelerate the discovery of novel bioactive molecules.

Quality standards for Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate (CAS No. 1119205-17-2) have become increasingly stringent, with specifications typically including ≥98% purity by HPLC and detailed residual solvent analysis. These quality parameters are essential for researchers requiring high-grade materials for biological screening and mechanistic studies.

Looking ahead, the scientific community anticipates expanded applications of this compound in bioconjugation chemistry and prodrug development. Its reactive amino and hydroxyl groups offer multiple possibilities for creating targeted drug delivery systems and diagnostic probes. These emerging applications position Tert-butyl 4-(3-amino-2-hydroxypropyl)piperidine-1-carboxylate as a compound with enduring relevance in pharmaceutical innovation.